Cas no 13669-52-8 (quinolin-3-ylmethanol hydrochloride)

• Product Name: quinolin-3-ylmethanol hydrochloride
• CAS No: 13669-52-8
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5575481
• PubChem ID: 19909631
• Update Time: 2025-05-25

quinolin-3-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• quinolin-3-ylmethanol hydrochloride

• Inchi： 1S/C10H9NO.ClH/c12-7-8-5-9-3-1-2-4-10(9)11-6-8;/h1-6,12H,7H2;1H
• InChI Key： CVDBLIOLWUWHON-UHFFFAOYSA-N
• SMILES： C(C1C=NC2=CC=CC=C2C=1)O.Cl

Experimental Properties

• Melting Point: 204-205 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on quinolin-3-ylmethanol hydrochloride

Introduction to Quinolin-3-ylmethanol Hydrochloride (CAS No. 13669-52-8)

Quinolin-3-ylmethanol hydrochloride, a derivative of the quinoline scaffold, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. The molecular structure of this compound features a hydroxymethyl group attached to the 3-position of a quinoline ring, with the addition of a hydrochloride salt form to enhance its solubility and bioavailability. This introduction delves into the chemical properties, pharmacological significance, and recent advancements in the study of quinolin-3-ylmethanol hydrochloride, emphasizing its potential applications in drug development and therapeutic interventions.

The chemical formula of quinolin-3-ylmethanol hydrochloride is C₉H₁₀NClO, reflecting its composition of carbon, hydrogen, nitrogen, chlorine, and oxygen atoms. The quinoline core is a well-known heterocyclic aromatic system that has been extensively explored for its biological activities. Quinoline derivatives have a long history in medicine, with several compounds derived from this scaffold having demonstrated efficacy in treating various diseases, including malaria and bacterial infections. The introduction of a hydroxymethyl group at the 3-position of the quinoline ring introduces additional reactive sites, which can be exploited for further chemical modifications and functionalization.

In recent years, there has been growing interest in quinoline-based compounds due to their diverse pharmacological properties. Quinolin-3-ylmethanol hydrochloride has been investigated for its potential role in modulating various biological pathways. One of the most notable areas of research has been its anti-inflammatory and antioxidant properties. Studies have shown that compounds structurally related to quinolin-3-ylmethanol hydrochloride can inhibit the production of pro-inflammatory cytokines and reactive oxygen species, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological activity of quinolin-3-ylmethanol hydrochloride is attributed to its ability to interact with multiple targets within cellular systems. For instance, research indicates that this compound can modulate enzymes involved in signal transduction pathways, such as kinases and phosphatases. These interactions may lead to the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, quinolin-3-ylmethanol hydrochloride has been observed to exhibit neuroprotective effects, suggesting its potential utility in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of quinolin-3-ylmethanol hydrochloride involves multi-step organic reactions that typically begin with the functionalization of a quinoline precursor. The introduction of the hydroxymethyl group at the 3-position can be achieved through various synthetic routes, including nucleophilic substitution reactions or reduction processes. The final step involves converting the free base form into its hydrochloride salt to improve stability and solubility. Advanced synthetic methodologies have enabled the efficient preparation of high-purity samples of quinolin-3-ylmethanol hydrochloride, which are essential for rigorous pharmacological testing.

In terms of pharmaceutical applications, quinolin-3-ylmethanol hydrochloride holds promise as a lead compound for further drug development. Its structural features allow for modifications that can enhance specific biological activities while minimizing side effects. For example, derivatization at other positions on the quinoline ring or introduction of additional functional groups can fine-tune the pharmacokinetic properties and target specificity of this compound. Such modifications are crucial for developing novel therapeutic agents with improved efficacy and safety profiles.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between quinolin-3-ylmethanol hydrochloride and biological targets. These techniques have helped researchers predict binding affinities, identify key binding residues, and optimize drug-like properties. By leveraging computational tools, scientists can design more effective derivatives of quinolin-3-ylmethanol hydrochloride with enhanced therapeutic potential. Additionally, virtual screening methods have been employed to identify new scaffolds that can be further developed into potent pharmaceuticals.

Epidemiological studies have also highlighted the importance of quinoline derivatives in public health initiatives. The widespread use of quinoline-based drugs has demonstrated their effectiveness in combating infectious diseases globally. While traditional applications have focused on antimalarial therapies, recent research has expanded into using these compounds for treating bacterial infections caused by multidrug-resistant pathogens. This underscores the versatility of quinoline derivatives as therapeutic agents.

The future direction of research on quinolin-3-ylmethanol hydrochloride is likely to focus on elucidating its mechanism(s) of action and exploring new therapeutic indications. Preclinical studies are needed to validate its efficacy in animal models before human clinical trials can be initiated. Furthermore, investigating the metabolic pathways involved in its degradation will provide insights into how it is processed within the body, which is essential for optimizing dosing regimens and minimizing potential toxicities.

In conclusion, quinolin-3-ylmethanol hydrochloride(CAS No. 13669-52-8) is a compound with significant potential in pharmaceutical research due to its unique chemical structure and diverse biological activities. Its ability to modulate inflammatory responses, inhibit cancer cell proliferation, and protect against neurodegenerative diseases makes it an attractive candidate for further development. With advancements in synthetic chemistry, computational modeling, and preclinical testing methodologies, this compound represents a promising avenue for discovering new therapeutic agents that could improve human health outcomes worldwide.